Cas no 56059-77-9 (ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci))

ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci) structure
56059-77-9 structure
Product Name:ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci)
CAS No:56059-77-9
MF:C10H13NO
MW:163.216322660446
CID:944868
PubChem ID:45086283
Update Time:2025-04-19

ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)- (9ci)
    • Ethanone, 1-(6-ethyl-2-methyl-3-pyridinyl)-
    • DB-287140
    • 56059-77-9
    • Ethanone,1-(6-ethyl-2-methyl-3-pyridinyl)-(9ci)
    • Inchi: 1S/C10H13NO/c1-4-9-5-6-10(8(3)12)7(2)11-9/h5-6H,4H2,1-3H3
    • InChI Key: KBGYONBZNKTSLD-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(CC)=NC=1C

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30Ų
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